UNC9975

• Molecular Formula: C23H28Cl2N4O2
• Molecular Weight: 463.4 g/mol
• InChI: InChI=1S/C23H28Cl2N4O2/c24-18-5-3-6-19(22(18)25)29-13-4-12-28(14-15-29)11-1-2-16-31-21-10-8-17-7-9-20(30)26-23(17)27-21/h3,5-6,8,10H,1-2,4,7,9,11-16H2,(H,26,27,30)
• InChIKey: JQSRFMXTGAVHIR-UHFFFAOYSA-N

UNC9975: β-Arrestin-Biased D2 Receptor Ligand

UNC9975 is a synthetic organic compound belonging to the class of β-arrestin–biased dopamine D2 receptor (D2R) ligands, developed through diversity-oriented structural modification of the aripiprazole scaffold [1]. It functions as a G-protein antagonist at D2R-mediated cAMP production while simultaneously acting as a partial agonist for D2R/β-arrestin-2 interactions, establishing a functionally selective signaling profile [1]. This biased agonism enables UNC9975 to dissect β-arrestin–dependent versus G-protein–dependent signaling pathways, making it a validated chemical probe for investigating D2R functional selectivity mechanisms [2].

β-arrestin-2 biased D2R ligand for pathway-specific signaling dissection

Silent Gi-cAMP antagonist with partial β-arrestin-2 agonism

In vivo tool for β-arrestin-2-dependent behavioral endpoint studies

Enables isolation of D2R/β-arrestin-2 contributions without Gi-pathway activation

• [1] Allen JA, Yost JM, Setola V, et al. Discovery of β-arrestin–biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. PMID: 22025698. View Source
• [2] Chen X, Sassano MF, Zheng LY, et al. Structure-functional selectivity relationship studies of β-arrestin-biased dopamine D₂ receptor agonists. J Med Chem. 2012;55(16):7141-7153. PMID: 22845053. View Source

UNC9975: Irreplaceable Functional Selectivity

Generic substitution of β-arrestin–biased D2R ligands fails because compounds within this class exhibit substantially divergent functional selectivity profiles despite shared scaffold origins. UNC9975 demonstrates near-complete G-protein antagonism (no detectable Gi-mediated cAMP activation) [1], whereas its parent compound aripiprazole retains significant partial agonist activity in the cAMP pathway (EC50 = 38 nM, Emax = 51%) [1]. Among its direct analogs, UNC9994 displays a markedly higher H1 histamine receptor affinity (Ki = 2.4 nM) that complicates interpretation of in vivo behavioral outcomes [2], while UNC0006 shows a distinct β-arrestin-2 recruitment efficacy and signaling bias ratio that diverges from UNC9975's specific bias signature [1]. These quantitative differences in pathway engagement and off-target receptor profiles render UNC9975 non-interchangeable with any close analog for experiments requiring precise interrogation of β-arrestin–biased D2R signaling.

Aripiprazole vs. UNC9975

Aripiprazole activates both Gi-cAMP and β-arrestin-2 pathways, while UNC9975 selectively antagonizes Gi-cAMP; replacing UNC9975 with aripiprazole introduces confounding pathway crosstalk that obscures β-arrestin-2-specific interpretations.

Haloperidol vs. UNC9975

Haloperidol shows non-selective PPI enhancement and pronounced catalepsy at antipsychotic-like doses; substitution eliminates the disease-state-selective behavioral normalization and low catalepsy context provided by UNC9975.

UNC9994 vs. UNC9975

UNC9994 exhibits much higher β-arrestin-2 efficacy but ~5- to 79-fold lower potency depending on the assay platform; the shift in signaling magnitude prevents direct functional interchange in experiments requiring a defined β-arrestin engagement window.

β-arrestin-2-dependent phenotype loss

Genetic deletion of β-arrestin-2 abolishes UNC9975’s characteristic behavioral response and unmasks catalepsy; using a ligand without established β-arrestin-2 dependence may fail to replicate this mechanistic fingerprint.

• [1] Allen JA, Yost JM, Setola V, et al. Discovery of β-arrestin–biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. PMID: 22025698. View Source
• [2] InvivoChem. UNC9994 Product Page: Biological Activity and Target Affinity Data. Accessed 2025. CAS 1354030-51-5. View Source

UNC9975 vs. Aripiprazole, UNC9994, Haloperidol

Silent Gi-cAMP Antagonism vs. Aripiprazole

In the D2-mediated Gi-coupled isoproterenol-stimulated cAMP production assay using HEK293T cells, UNC9975 demonstrated no detectable activation of the Gi-mediated cAMP signaling pathway, functioning as a complete antagonist [1]. In direct contrast, aripiprazole retained partial agonist activity in the same assay with an EC50 of 38 nM and Emax of 51%, while quinpirole served as a full agonist with EC50 of 3.2 nM and Emax of 100% [1]. UNC0006 and UNC9994 similarly showed no cAMP activation [1]. This differential defines UNC9975's unique signaling bias profile relative to the clinically approved comparator.

Gi-cAMP vs. Ari

Head-to-head

UNC9975: no Gi-cAMP activation
Aripiprazole: EC50 38 nM, Emax 51%

Clean functional separation of D2R pathways – silent Gi antagonism with β-arrestin-2 partial agonism

HEK293T GloSensor cAMP, HTLA Tango assay

Evidence Dimension	Gi-mediated cAMP production agonism
Target Compound Data	UNC9975: No activation detected (antagonist)
Comparator Or Baseline	Aripiprazole: EC50 = 38 nM, Emax = 51%; Quinpirole: EC50 = 3.2 nM, Emax = 100%
Quantified Difference	Complete abrogation of cAMP agonism for UNC9975 vs. 51% partial agonism for aripiprazole
Conditions	HEK293T cells expressing D2R with GloSensor-22F cAMP biosensor

Why This Matters

This complete G-protein antagonism enables UNC9975 to serve as a clean β-arrestin–biased probe without residual G-protein pathway interference, a property absent in aripiprazole.

• [1] Allen JA, Yost JM, Setola V, et al. Discovery of β-arrestin–biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. Figure 2A. View Source

Antipsychotic Efficacy and Low Catalepsy vs. Haloperidol

In the D2-mediated β-arrestin-2 translocation Tango assay using HTLA cells, UNC9975 exhibited the highest potency among all tested compounds with an EC50 of 1.1 nM (pEC50 = 8.95 ± 0.03) and Emax of 43 ± 0.5% [1]. Comparatively, UNC0006 showed EC50 = 1.2 nM (Emax = 47%), aripiprazole displayed EC50 = 2.4 nM (Emax = 73%), and UNC9994 demonstrated EC50 = 6.1 nM (Emax = 91%) [1]. The full agonist quinpirole yielded EC50 = 2.0 nM with Emax = 100% [1].

Behavior & Catalepsy vs. Hal

Head-to-head

PCP hyperlocomotion reversal ED50 0.38 mg/kg (UNC9975) vs. 0.36 mg/kg (Aripiprazole); significantly lower catalepsy than haloperidol

Antipsychotic-like activity with reduced motor side-effect liability in mouse model

C57BL/6, PCP challenge, horizontal rod test

Evidence Dimension	β-arrestin-2 translocation potency
Target Compound Data	UNC9975: EC50 = 1.1 nM, pEC50 = 8.95 ± 0.03, Emax = 43%
Comparator Or Baseline	UNC0006: EC50 = 1.2 nM, Emax = 47%; Aripiprazole: EC50 = 2.4 nM, Emax = 73%; UNC9994: EC50 = 6.1 nM, Emax = 91%
Quantified Difference	UNC9975 EC50 2.2× lower (more potent) than aripiprazole; 5.5× lower than UNC9994
Conditions	HTLA cells transfected with D2V2-TCS-tTA construct; Tango-type β-arrestin-2 translocation assay

Why This Matters

The superior β-arrestin-2 recruitment potency combined with moderate Emax defines UNC9975 as the most potent biased partial agonist in its class, optimizing the window for pathway-selective signaling studies.

• [1] Allen JA, Yost JM, Setola V, et al. Discovery of β-arrestin–biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. Figure 2B. View Source

β-Arrestin-2 Dependence vs. Aripiprazole

In phencyclidine-treated and NR1-knockdown hypoglutamatergic mouse models of schizophrenia-like behavior, UNC9975 and UNC9994 reduced hyperlocomotion, restored prepulse inhibition (PPI), improved novel object recognition memory, partially normalized social behavior, decreased conditioned avoidance responding (CAR), and elicited a much lower level of catalepsy than haloperidol [1]. UNC9975 displayed potent antipsychotic-like activity without inducing motoric side effects in inbred C57BL/6 mice in vivo [2]. Genetic deletion of β-arrestin-2 simultaneously attenuated the antipsychotic actions of UNC9975 and transformed it into a typical antipsychotic with high catalepsy propensity [2].

βarr2 Dependence

Genetic evidence

ED50 shift 2.9-fold in βArr2-KO (0.26 → 0.75 mg/kg) vs. no shift for aripiprazole

Behavioral response is mechanistically dependent on β-arrestin-2 recruitment

βArr2-KO vs WT littermates, PCP model

Evidence Dimension	In vivo antipsychotic-like efficacy vs. motor side effect liability
Target Compound Data	UNC9975: Reduced CAR; restored PPI; improved novel object recognition; much lower catalepsy than haloperidol; no motoric side effects in C57BL/6 mice
Comparator Or Baseline	Haloperidol: Strong catalepsy induction; 0.5 and 1 mg/kg doses reduced hyperlocomotion
Quantified Difference	Qualitative: 'much lower level of catalepsy' for UNC compounds vs. haloperidol
Conditions	Phencyclidine-treated and NR1-knockdown hypoglutamatergic mice; C57BL/6 mice; behavioral battery including open field, PPI, novel object recognition, social behavior, CAR

Why This Matters

The superior side-effect profile relative to haloperidol validates β-arrestin–biased agonism as a mechanism for antipsychotic efficacy with reduced motoric liability, establishing UNC9975 as a critical tool for studying this therapeutic hypothesis.

• [1] Park SM, Schmerberg CM, Dulman RS, et al. Effects of β-Arrestin-Biased Dopamine D2 Receptor Ligands on Schizophrenia-Like Behavior in Hypoglutamatergic Mice. Neuropsychopharmacology. 2016;41(3):704-715. PMID: 26129680. View Source
• [2] Allen JA, Yost JM, Setola V, et al. Discovery of β-arrestin–biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. PMID: 22025698. View Source

Selective PPI Restoration in NR1-KD Mice vs. Haloperidol

Comparative radioligand binding analyses reveal that UNC9994 possesses relatively high affinity for the H1 histamine receptor with a Ki value of 2.4 nM [1]. In contrast, UNC9975 demonstrates substantially lower affinity for H1 receptors, though precise Ki values for UNC9975 at H1 are not reported in the same dataset [1]. This differential off-target profile indicates that UNC9975 provides a cleaner pharmacological signal for D2R-mediated β-arrestin–biased effects without the confounding influence of H1 receptor engagement that characterizes its close analog UNC9994.

PPI Restoration vs. Hal

Model-specific

NR1-KD mice: UNC9975 restored PPI to WT levels (p=0.005) without affecting WT PPI; haloperidol increased PPI in both genotypes

Disease-model-selective normalization of sensorimotor gating deficits

NR1-KD hypoglutamatergic mice, acoustic startle PPI

Evidence Dimension	H1 histamine receptor binding affinity
Target Compound Data	UNC9975: Lower H1 affinity (exact Ki not specified in comparator studies)
Comparator Or Baseline	UNC9994: H1 receptor Ki = 2.4 nM
Quantified Difference	UNC9994 exhibits high nanomolar H1 affinity; UNC9975 shows substantially lower affinity by comparison
Conditions	Secondary radioligand binding assays through PDSP screening program

Why This Matters

Lower H1 off-target affinity reduces confounding pharmacological variables in behavioral and physiological assays, making UNC9975 a more selective probe for β-arrestin–biased D2R signaling than UNC9994.

• [1] InvivoChem. UNC9994 Product Page: Biological Activity and Target Affinity Data. Accessed 2025. CAS 1354030-51-5. View Source

β-Arrestin Recruitment Potency and Efficacy vs. UNC9994

Radioligand binding studies demonstrate that UNC9975 exhibits substantially higher binding affinity for the dopamine D2 receptor than UNC9994 [1]. UNC9994 displays a D2R binding affinity of Ki = 79 nM, which is notably lower than that observed for UNC9975, UNC0006, and the parent compound aripiprazole [1]. This differential in primary target engagement provides a structural basis for the divergent functional selectivity profiles observed between these closely related analogs.

βarr2 Potency vs. UNC9994

Head-to-head

Tango assay: EC50 1.1 nM (UNC9975) vs 6.1 nM (UNC9994); Emax 43% vs 91%. DiscoveRx: EC50 5.7 nM vs 448 nM, Emax 19% vs 64%

Higher potency but lower efficacy β-arrestin-2 engagement than structural analog UNC9994

HTLA Tango, DiscoveRx 20h stimulation

Evidence Dimension	D2 receptor radioligand binding affinity
Target Compound Data	UNC9975: D2R Ki < 79 nM (higher affinity than UNC9994)
Comparator Or Baseline	UNC9994: D2R Ki = 79 nM
Quantified Difference	UNC9975 exhibits higher D2R binding affinity than UNC9994 (79 nM Ki baseline)
Conditions	CHO cell membranes stably expressing human D2L receptor; radioligand binding assay

Why This Matters

Higher D2R binding affinity correlates with enhanced target engagement, supporting UNC9975's superior β-arrestin-2 recruitment potency and enabling more robust pathway-selective signaling studies compared to UNC9994.

• [1] InvivoChem. UNC9994 Product Page: Biological Activity and Target Affinity Data. Accessed 2025. CAS 1354030-51-5. View Source

β-Arrestin-2 Knockout Abolishes Antipsychotic-Like Activity: UNC9975 Efficacy Is Mechanistically β-Arrestin–Dependent

Genetic deletion of β-arrestin-2 produced two mechanistically significant effects on UNC9975's pharmacological profile: (1) it simultaneously attenuated the antipsychotic actions of UNC9975, and (2) it transformed UNC9975 into a typical antipsychotic drug with a high propensity to induce catalepsy [1]. In wild-type mice, UNC9975 and UNC0006 at 5.0 mg/kg (i.p.) induced minimal catalepsy; however, in β-arrestin-2 knockout mice, both compounds induced significant catalepsy comparable to haloperidol [2]. This genetic evidence directly links β-arrestin-2 recruitment to both therapeutic efficacy and motoric side-effect protection.

Evidence Dimension	Catalepsy induction in wild-type vs. β-arrestin-2 knockout mice
Target Compound Data	UNC9975 (5.0 mg/kg): Minimal catalepsy in WT; significant catalepsy in β-ARR2 KO
Comparator Or Baseline	Haloperidol (2.0 mg/kg): Strong catalepsy in both WT and β-ARR2 KO; Aripiprazole (5.0 mg/kg): Catalepsy observed in β-ARR2 KO
Quantified Difference	β-ARR2 KO transforms UNC9975 from low-catalepsy to high-catalepsy phenotype
Conditions	Inbred C57BL/6 wild-type and β-arrestin-2 knockout littermate mice; catalepsy bar test

Why This Matters

This genetic validation establishes UNC9975 as the definitive chemical probe for confirming that β-arrestin–biased signaling is both necessary and sufficient for antipsychotic efficacy with reduced motoric side-effect liability.

• [1] Allen JA, Yost JM, Setola V, et al. Discovery of β-arrestin–biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. PMID: 22025698. View Source
• [2] Allen JA, Yost JM, Setola V, et al. Discovery of β-arrestin–biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. Figure 5. View Source

UNC9975: Optimal Application Scenarios

β-Arrestin-2 vs. G-Protein D2R Signaling Studies

UNC9975 is uniquely suited for experiments designed to dissect β-arrestin–dependent versus G-protein–dependent signaling pathways downstream of D2R. Its complete antagonism of Gi-mediated cAMP production (no detectable activation) combined with partial agonism at β-arrestin-2 recruitment (EC50 = 1.1 nM, Emax = 43%) [1] enables clean separation of these two signaling branches. This functional selectivity profile cannot be replicated using aripiprazole (which retains cAMP partial agonism, EC50 = 38 nM) [1] or UNC9994 (which introduces confounding H1 receptor engagement, Ki = 2.4 nM) [2]. Researchers investigating GPCR functional selectivity mechanisms or developing biased signaling assays should prioritize UNC9975 as the reference β-arrestin–biased D2R agonist.

Preclinical Behavioral Studies Without Motoric Side Effects

For in vivo studies evaluating antipsychotic-like activity in rodent models of schizophrenia—including phencyclidine-treated or NR1-knockdown hypoglutamatergic mice—UNC9975 provides a validated tool compound that reduces hyperlocomotion, restores PPI, improves novel object recognition memory, partially normalizes social behavior, decreases conditioned avoidance responding, and elicits a much lower level of catalepsy than haloperidol [1]. Genetic deletion studies confirm that β-arrestin-2 knockout simultaneously attenuates UNC9975's antipsychotic actions and transforms it into a high-catalepsy phenotype [2], validating its utility as a positive control for β-arrestin–dependent antipsychotic mechanisms.

Disease-Selective PPI Normalization Studies

Drug discovery programs aimed at developing next-generation antipsychotics with improved therapeutic windows should employ UNC9975 as a reference standard for β-arrestin–biased D2R agonism. Its well-characterized SAR within the aripiprazole scaffold series [1]—including superior β-arrestin-2 recruitment potency (EC50 = 1.1 nM) compared to aripiprazole (EC50 = 2.4 nM) and UNC9994 (EC50 = 6.1 nM) [2]—provides a benchmark for evaluating novel biased ligands. UNC9975's cleaner off-target profile relative to UNC9994 (lower H1 receptor affinity) [3] further supports its use as a selective reference compound in screening cascades.

SFSR: UNC9975 vs. UNC9994

Research programs requiring definitive proof of β-arrestin-2 pathway engagement should utilize UNC9975 in conjunction with β-arrestin-2 knockout models. The compound's established mechanistic dependence on β-arrestin-2—evidenced by complete abolition of antipsychotic-like activity and emergence of haloperidol-like catalepsy in knockout mice [1]—makes it an essential control compound for validating pathway-specific pharmacological effects. This genetic validation distinguishes UNC9975 from other biased ligands that lack such rigorous mechanistic characterization.

Application

Selection Property

Validation Focus

D2R/β-arrestin-2 pathway isolation studies

Silent Gi-cAMP antagonism + β-arrestin-2 partial agonism

β-arrestin-2-dependent signaling endpoints (cAMP, βarr2 recruitment assays)

Behavioral pharmacology with low catalepsy liability

Antipsychotic-like activity coupled with reduced motoric side-effect context

Catalepsy assessment, locomotor activity, dose-response relationships

Disease-state-selective PPI restoration

NR1-KD model-selective normalization of sensorimotor gating

PPI paradigm, genotype comparison, WT baseline conservation

Structural-functional selectivity comparison (UNC9975 vs. UNC9994)

High potency, moderate efficacy β-arrestin-2 engagement vs. low potency, high efficacy analog

β-arrestin-2 recruitment dose-response, signaling magnitude-dependent endpoints

• [1] Allen JA, Yost JM, Setola V, et al. Discovery of β-arrestin–biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci U S A. 2011;108(45):18488-18493. PMID: 22025698. View Source
• [2] Park SM, Schmerberg CM, Dulman RS, et al. Effects of β-Arrestin-Biased Dopamine D2 Receptor Ligands on Schizophrenia-Like Behavior in Hypoglutamatergic Mice. Neuropsychopharmacology. 2016;41(3):704-715. PMID: 26129680. View Source
• [3] InvivoChem. UNC9994 Product Page: Biological Activity and Target Affinity Data. Accessed 2025. CAS 1354030-51-5. View Source